Cas no 1804647-35-5 (5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1804647-35-5
• MF: C₇H₄ClF₃INO₄S
• MW: 417.528642654419
• CID: 4833859
• Update Time: 2025-05-20

5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO4S/c1-16-5-4(17-7(9,10)11)2-3(12)6(13-5)18(8,14)15/h2H,1H3
• InChI Key： XXNNOLUWMXFZDR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1S(=O)(=O)Cl)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 3.3
• Topological Polar Surface Area: 73.9

Additional information on 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Introduction to 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804647-35-5)

5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile reactivity and structural properties. This compound, identified by the chemical abstracts service number CAS No. 1804647-35-5, belongs to the class of pyridine derivatives, which are widely recognized for their role as key intermediates in the synthesis of biologically active molecules. The presence of multiple functional groups, including an iodo substituent, a methoxy group, a trifluoromethoxy group, and a sulfonyl chloride, makes this compound a valuable tool for synthetic chemists exploring novel molecular architectures.

The structural composition of 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride is meticulously designed to facilitate diverse chemical transformations. The iodo atom serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic frameworks. Concurrently, the electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of the adjacent positions, particularly at the sulfonyl chloride moiety. This unique combination allows for selective functionalization at multiple sites, making it an indispensable intermediate in drug discovery and material science applications.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from pyridine scaffolds. The pharmaceutical industry has leveraged the structural diversity of pyridine derivatives to create drugs with enhanced efficacy and reduced side effects. Among these derivatives, sulfonyl chlorides have emerged as critical reagents due to their ability to undergo nucleophilic substitution reactions, thereby enabling the introduction of various pharmacophores. The compound 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride exemplifies this trend by providing a synthetic route to access structurally complex molecules with potential therapeutic applications.

One of the most compelling aspects of 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride is its utility in constructing heterocyclic compounds, which are prevalent in many bioactive molecules. The pyridine ring itself is a core structural motif found in numerous drugs and natural products. By incorporating electron-deficient groups such as trifluoromethoxy and reactive sites like the sulfonyl chloride, this compound enables chemists to design molecules with tailored electronic properties and biological activities. For instance, researchers have utilized derivatives of this compound to develop kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The agrochemical sector has also benefited from the versatility of 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The presence of multiple functional groups allows for fine-tuning of molecular properties, such as solubility and bioavailability, which are critical factors in agricultural applications. Recent studies have demonstrated that modifications inspired by this compound have led to the development of next-generation agrochemicals with improved environmental profiles.

From a synthetic chemistry perspective, 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride represents an excellent example of how strategic functionalization can unlock new possibilities in molecular construction. The combination of an iodo atom for cross-coupling reactions and a highly reactive sulfonyl chloride group for nucleophilic substitutions provides a powerful toolkit for organic synthesis. This has been particularly useful in late-stage functionalization strategies, where precise control over reaction outcomes is essential. Such methodologies are increasingly employed in drug discovery pipelines to rapidly generate libraries of compounds for high-throughput screening.

The influence of fluorine-containing groups on molecular properties cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets. In the context of 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride, the trifluoromethoxy group contributes significantly to these effects, making it an attractive moiety for medicinal chemists seeking to optimize drug-like properties. Recent advances in computational chemistry have further highlighted the importance of fluorine atoms in modulating pharmacokinetic profiles, underscoring the relevance of this compound in modern drug design.

Another area where this compound has shown promise is in materials science. Pyridine derivatives are known for their ability to form coordination complexes with metals due to their nitrogen-rich structure. These complexes have applications ranging from catalysis to luminescent materials. The unique combination of functional groups in 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride makes it an ideal candidate for designing metal-based catalysts that can facilitate challenging transformations under mild conditions. Such innovations are crucial for developing sustainable chemical processes that align with green chemistry principles.

In conclusion,5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804647-35-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules with tailored properties. As research continues to uncover new methodologies and applications derived from pyridine derivatives,5-Iodo…chloride will undoubtedly remain at the forefront of synthetic chemistry innovation.